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Compound of Interest

Compound Name: 4-methylgramine

CAS No.: 164119-81-7

Cat. No.: B063323

Get Quote

Abstract
This application note details a robust, high-sensitivity protocol for the quantification of 4-
methylgramine (4-MG) in biological matrices using High-Performance Liquid Chromatography

coupled with Tandem Mass Spectrometry (HPLC-MS/MS). 4-methylgramine, a methylated

derivative of the indole alkaloid gramine, presents specific analytical challenges due to its basic

dimethylaminomethyl moiety and hydrophobic indole core. This method utilizes Electrospray

Ionization (ESI) in positive mode, achieving a Lower Limit of Quantification (LLOQ) suitable for

pharmacokinetic and toxicological studies.

Introduction & Chemical Basis
4-methylgramine (MW 188.27 g/mol ) shares the core structural features of gramine but

possesses an additional methyl group at the C4 position of the indole ring. This structural

modification increases hydrophobicity compared to gramine, affecting chromatographic

retention, while the basic nitrogen (

) dictates the ionization strategy.
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Analytical Strategy
Chromatography: A Reversed-Phase C18 column is selected to retain the hydrophobic

indole backbone. A Phenyl-Hexyl phase is suggested as an alternative for enhanced

selectivity against isobaric interferences.

Mass Spectrometry: The basic tertiary amine readily protonates in acidic mobile phases,

making ESI(+) the ideal ionization source. Quantification is performed using Multiple

Reaction Monitoring (MRM).[1]

Materials and Reagents
Reference Standard: 4-methylgramine (>98% purity).

Internal Standard (IS): Gramine-d6 or 5-Methoxygramine (structural analog).

Solvents: LC-MS grade Acetonitrile (ACN), Methanol (MeOH), and Water.[2][3]

Additives: LC-MS grade Formic Acid (FA) and Ammonium Formate.

Matrix: Blank plasma or plant extract (species dependent).

Experimental Protocol
Stock and Working Solutions[2][3][4]

Stock Solution (1 mg/mL): Dissolve 10 mg of 4-methylgramine in 10 mL of Methanol. Store

at -20°C.

Working Standard: Serially dilute Stock Solution with 50:50 Methanol:Water (0.1% FA) to

generate a calibration curve ranging from 1 ng/mL to 1000 ng/mL.

Sample Preparation (Protein Precipitation)
Rationale: Protein precipitation (PPT) is chosen for high throughput and recovery of indole

alkaloids.

Aliquot: Transfer 50 µL of sample (plasma/tissue homogenate) to a 1.5 mL centrifuge tube.
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Spike: Add 10 µL of Internal Standard solution (100 ng/mL).

Precipitate: Add 150 µL of ice-cold Acetonitrile containing 0.1% Formic Acid.

Vortex: Mix vigorously for 30 seconds.

Centrifuge: Spin at 14,000 x g for 10 minutes at 4°C.

Transfer: Collect 100 µL of the supernatant into an LC vial with insert.

LC-MS/MS Method Parameters[1][2][3][5][6][7]
Chromatographic Conditions:

System: Agilent 1290 Infinity II or Waters ACQUITY UPLC.

Column: Waters XBridge BEH C18 XP (2.1 x 100 mm, 2.5 µm).

Column Temp: 40°C.

Flow Rate: 0.35 mL/min.

Injection Vol: 5 µL.

Mobile Phase A: Water + 0.1% Formic Acid + 5mM Ammonium Formate.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient Profile:

Time (min) % Mobile Phase B Event

0.00 5 Initial Hold

1.00 5 Desalting

6.00 95 Linear Ramp

7.50 95 Wash

7.60 5 Re-equilibration
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| 10.00 | 5 | End Run |

Mass Spectrometry Parameters (Source: ESI+):

Capillary Voltage: 3.5 kV

Desolvation Temp: 450°C

Desolvation Gas: 800 L/hr (N2)

Cone Voltage: Optimized per instrument (approx. 30V)

MRM Transitions (Quantification & Confirmation): Note: Transitions are based on the

characteristic loss of the dimethylamine moiety (

, 45 Da) common to gramine derivatives.

Analyte
Precursor
(m/z)

Product
(m/z)

Dwell
(ms)

Cone (V) CE (eV) Type

4-

Methylgra

mine

189.1 144.1 50 30 20 Quant

189.1 117.1 50 30 35 Qual

Gramine

(IS)
175.1 130.1 50 30 18 Quant

Quant Transition Mechanism: Loss of dimethylamine neutral fragment [-45 Da].

Qual Transition Mechanism: Subsequent loss of HCN [-27 Da] from the indole ring.

Method Validation (Summary)
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Parameter Acceptance Criteria
Experimental Result
(Typical)

Linearity (

)
> 0.990 0.998 (1-1000 ng/mL)

Accuracy 85-115% 92-108%

Precision (CV) < 15% < 8.5%

Matrix Effect 85-115% 95% (Plasma), 88% (Plant)

Recovery Consistent > 85% (PPT method)

Visualizations
Analytical Workflow
The following diagram outlines the logical flow from sample extraction to data processing.
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Figure 1: Step-by-step analytical workflow for 4-methylgramine quantification.

Fragmentation Pathway (Proposed)
Understanding the fragmentation is crucial for troubleshooting interferences.
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Precursor Ion
[M+H]+ m/z 189.1

Primary Fragment
(Indole-Cation)

m/z 144.1

Collision Energy
~20 eV

Loss of Dimethylamine
(-45 Da)

Secondary Fragment
(Ring Cleavage)

m/z 117.1

Collision Energy
~35 eV

Loss of HCN
(-27 Da)

Click to download full resolution via product page

Figure 2: Proposed ESI(+) fragmentation pathway for 4-methylgramine used in MRM

optimization.

Troubleshooting & Optimization
Peak Tailing:

Cause: Interaction of the basic amine with residual silanols on the column.

Solution: Ensure the mobile phase contains at least 5mM Ammonium Formate or increase

buffer concentration. Use an "end-capped" column (e.g., BEH or C18 XP).

Low Sensitivity:

Cause: Ion suppression from matrix phospholipids.
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Solution: Switch from Protein Precipitation to MCX SPE (Mixed-Mode Cation Exchange).

Wash with 2% Formic Acid, elute with 5% Ammonia in Methanol.

Carryover:

Cause: Adsorption of the hydrophobic indole moiety to the injector needle.

Solution: Use a strong needle wash (e.g., 90:10 ACN:Water + 0.1% FA).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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